Cas no 1805088-70-3 (3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805088-70-3
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4890883
• Update Time: 2025-05-19

3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-6(10)4-3(7(16)17)2(15)1-14-5(4)8(11,12)13/h1,6,15H,(H,16,17)
• InChI Key： MQRHZAUHNUPTQH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(=CN=C1C(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805088-70-3) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid, identified by the CAS number 1805088-70-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including two fluorine substituents and a hydroxyl group, presents a promising scaffold for the development of novel bioactive molecules. The presence of both difluoromethyl and trifluoromethyl groups enhances its pharmacological potential, making it a valuable candidate for further exploration in drug discovery.

The difluoromethyl group, in particular, is well-documented for its ability to modulate metabolic pathways and improve the bioavailability of therapeutic agents. Its incorporation into molecules often leads to increased lipophilicity and resistance to enzymatic degradation, thereby extending the half-life of drugs. Similarly, the trifluoromethyl group is renowned for its role in enhancing binding affinity and selectivity, which are critical factors in the design of high-efficacy pharmaceuticals. The combination of these two groups in 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid suggests a multifaceted approach to addressing complex biological targets.

5-hydroxy and 4-carboxylic acid functionalities contribute to the compound's versatility, enabling further derivatization through various chemical reactions such as esterification, amidation, or condensation. These modifications can be tailored to achieve specific pharmacological effects, making this compound a versatile building block for medicinal chemists. The hydroxyl group, in particular, serves as a reactive site for forming hydrogen bonds, which can enhance interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role in inhibiting enzymes and receptors involved in various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid aligns well with this trend, offering a rich framework for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. The fluorinated substituents in this molecule can improve binding affinity to kinase active sites, leading to more potent inhibition. Furthermore, the presence of both hydroxyl and carboxylic acid groups provides multiple points for interaction with other biomolecules, enhancing its pharmacological profile.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, researchers have demonstrated that pyridines bearing fluorine atoms exhibit improved metabolic stability and reduced susceptibility to degradation by cytochrome P450 enzymes. This characteristic is particularly valuable in drug development, as it can lead to longer-lasting therapeutic effects with fewer side effects. The compound 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid embodies these principles, making it an attractive candidate for further investigation.

The carboxylic acid moiety also offers opportunities for prodrug design. By converting the carboxylic acid into an ester or amide derivative, it is possible to enhance solubility or target specific tissues for improved drug delivery. This flexibility allows medicinal chemists to optimize pharmacokinetic properties while maintaining high efficacy.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host enzymes for replication, making them susceptible to inhibition by small molecules. The structural features of 3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid could be exploited to design inhibitors that disrupt viral replication cycles without harming host cells.

In conclusion,3-(Difluoromethyl)-5-hydroxy-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805088-70-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and diverse functional groups make it an ideal candidate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,this compound is poised to play a crucial role in advancing therapeutic strategies.